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Compound of Interest

Compound Name: Herculite XR

CAS No.: 117681-12-6

Cat. No.: B1169473

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the particle size distribution and

composition of Herculite XR dental composites. The information is compiled from various

scientific and technical sources to offer a comprehensive resource for professionals in research

and development.

Introduction
Herculite XR is a well-established line of dental composite restorative materials known for its

durability and aesthetic properties. A critical factor influencing the mechanical and physical

characteristics of these composites is the size, distribution, and composition of the inorganic

filler particles within the resin matrix. This guide delves into the specifics of the particle size

distribution of Herculite XR and its variants, presenting quantitative data and outlining the

experimental protocols used for their characterization.

Filler Composition and Particle Size Overview
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Herculite XR composites are classified as microhybrids, and the later generation, Herculite
XRV Ultra, as a nanohybrid. The inorganic filler is a significant component, contributing to the

material's strength, wear resistance, and radiopacity.

Filler Composition
The inorganic filler in Herculite XR and its variants is a combination of different materials

designed to optimize the composite's properties. The primary components include:

Barium Glass: Provides radiopacity, allowing the restoration to be visible on dental X-rays.

Borosilicate Glass: Contributes to the strength and durability of the composite.

Colloidal Silica: Smaller silica particles that help to fill the spaces between the larger glass

particles, increasing the overall filler loading and improving handling characteristics.

Quantitative Filler Data
The following table summarizes the key quantitative data regarding the filler content and

particle size for different Herculite XR versions.

Property Herculite XR Herculite XRV Herculite XRV Ultra

Filler Content (by

weight)
~79%[1] ~79%[1][2] Not specified

Average Particle Size 1.0 µm 0.6 µm[1][2]
Not specified

(Nanohybrid)

Particle Size Range

Majority 1-2 µm, with

smaller particles <1

µm[1]

Not specified
Contains

nanoparticles

Filler Shape Irregular[1] Not specified Not specified

Experimental Protocols for Particle Size Analysis
The characterization of particle size distribution in dental composites is crucial for

understanding their performance. The following are detailed methodologies for key experiments
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that are commonly used to analyze materials like Herculite XR.

Sample Preparation for Particle Size Analysis
A generic workflow for preparing a dental composite sample for particle size analysis is

depicted below. This process is essential to isolate the filler particles from the resin matrix.

Sample Preparation Workflow

Composite Sample Procurement

Dissolution of Resin Matrix 
 (e.g., in Acetone/THF)

Centrifugation to Separate Filler

Washing and Drying of Filler Particles

Dispersion of Particles for Analysis

Click to download full resolution via product page

A generalized workflow for the preparation of dental composite filler particles for analysis.

Scanning Electron Microscopy (SEM)
Objective: To visualize the morphology (shape and surface texture) and size of the filler

particles.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1169473/docs?utm_src=pdf-body#particle-size-distribution-in-herculite-xr-composites-a-technical-guide
https://www.benchchem.com/product/b1169473/docs?utm_src=pdf-body-img#particle-size-distribution-in-herculite-xr-composites-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169473?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodology:

Sample Mounting: A small amount of the dried filler powder is mounted onto an aluminum

SEM stub using double-sided carbon tape.

Sputter Coating: The mounted sample is sputter-coated with a thin layer of a conductive

material, typically gold or palladium, to prevent charging under the electron beam.

Imaging: The stub is placed into the SEM chamber. The sample is then imaged at various

magnifications (e.g., 1,000x to 50,000x) using an accelerating voltage of 10-20 kV.

Image Analysis: The obtained SEM micrographs are analyzed using image analysis software

(e.g., ImageJ) to measure the dimensions of a statistically significant number of particles to

determine the size distribution and observe the particle morphology.

Laser Diffraction
Objective: To determine the particle size distribution of the filler material.

Methodology:

Sample Dispersion: A small amount of the dried filler powder is dispersed in a suitable liquid

medium (e.g., deionized water or isopropanol) with the aid of a surfactant and ultrasonication

to ensure deagglomeration.

Analysis: The dispersion is circulated through the laser diffraction instrument. A laser beam is

passed through the dispersed sample, and the scattered light is detected by a series of

detectors at different angles.

Data Processing: The instrument's software analyzes the light scattering pattern using the

Mie or Fraunhofer theory to calculate the particle size distribution. The results are typically

presented as a volumetric distribution, providing data on the percentage of particles within

different size ranges.

Logical Relationships in Composite Properties
The properties of Herculite XR composites are a direct result of the interplay between their

components. The following diagram illustrates the logical relationship between the filler
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characteristics and the final properties of the composite material.

Factors Influencing Composite Performance

Filler Particle Size

Mechanical StrengthWear ResistancePolishability & Aesthetics Handling Characteristics

Filler Particle Shape Filler Loading Resin Matrix Composition

Click to download full resolution via product page

Logical relationship between filler characteristics and composite material properties.

Conclusion
The particle size distribution and filler composition are fundamental to the clinical success of

Herculite XR dental composites. As a microhybrid, Herculite XR utilizes a blend of particle

sizes to achieve a high filler loading, which in turn provides good mechanical properties. The

evolution to nanohybrid technology in later versions suggests a continuous effort to refine these

properties further by incorporating even smaller particles to enhance polishability and wear

resistance. The experimental protocols outlined in this guide provide a framework for the

continued investigation and quality control of these and other advanced dental materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Particle Size Distribution in Herculite XR Composites: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1169473/docs#particle-size-distribution-in-herculite-
xr-composites-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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